Diarylanilide Yellow

• CAS No.: 6358-85-6
• Product Name: Diarylanilide Yellow
• Molecular Formula: C32H26Cl2N6O4
• Molecular Weight: 629.5 g/mol
• IUPAC Name: 2-[[4-[4-[(1-anilino-1,3-dioxobutan-2-yl)diazenyl]-3-chlorophenyl]-2-chlorophenyl]diazenyl]-3-oxo-N-phenylbutanamide
• Standard InChI: InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
• Standard InChIKey: GNCOVOVCHIHPHP-UHFFFAOYSA-N
• SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
• Canonical SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
• Colorform: A yellow diazo pigment.
• Density: 1.22 (NTP, 1992)
• Melting Point: 593 to 608 °F (decomposes) (NTP, 1992); 320 °C
• Physical Description: Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992); DryPowder; WetSolid
• Description: Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992)
• Synonyms: 2,2/'-((3,3/'-Dichloro(1,1/'-biphenyl)-4,4/'-diyl)bis(azo))bis(3-oxo-N-phenyl-butanamide);2,2/'-((3,3/'-dichloro-4,4/'-biphenylylene)diazo)bisacetoanilide;c.i. 21090;c.i. 21100;Pigment Yellow 13;Pigment Yellow 12;Benzidine Yellow 45-2650;Tranzidene Y
• Reference: 1: National Toxicology Program. Bioassay of diarylanilide yellow for possible; carcinogenicity. Natl Cancer Inst Carcinog Tech Rep Ser. 1978;30:1-82. PubMed; PMID: 12844177.
• PubChem Compound: 186342
• Last Modified: Nov 11 2021